![molecular formula C17H22N2O2S B2757532 1-(5-Hydroxy-3-(thiophen-3-yl)pentyl)-3-(o-tolyl)urea CAS No. 2034243-74-6](/img/structure/B2757532.png)
1-(5-Hydroxy-3-(thiophen-3-yl)pentyl)-3-(o-tolyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(5-Hydroxy-3-(thiophen-3-yl)pentyl)-3-(o-tolyl)urea is a chemical compound that has been synthesized for scientific research purposes. It has been found to have potential applications in the field of medicine due to its unique properties. In
Scientific Research Applications
Neuropeptide Y5 Receptor Antagonists
The study by Fotsch et al. (2001) focuses on the synthesis and structure-activity relationships of trisubstituted phenyl urea derivatives as neuropeptide Y5 receptor antagonists. This research explores how modifications to the stereochemistry and different segments of the molecule can optimize in vitro potency, potentially providing a framework for studying the biological activities of 1-(5-Hydroxy-3-(thiophen-3-yl)pentyl)-3-(o-tolyl)urea in similar contexts (Fotsch et al., 2001).
Acetylcholinesterase Inhibitors
Vidaluc et al. (1995) synthesized and assessed a series of 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas for antiacetylcholinesterase activity. By optimizing the spacer length and testing compounds with greater conformational flexibility, the study contributes valuable information for designing urea derivatives with potential for treating diseases related to acetylcholinesterase activity, such as Alzheimer's (Vidaluc et al., 1995).
Anticonvulsant Activity
Thakur et al. (2017) discussed the synthesis, molecular docking study, and anticonvulsant activity of 4-((4,6-dimethyl-6H-1,3-thiazin-2-yl)phenylsulfonyl)urea/thiourea derivatives. This research highlights the potential of urea derivatives in the development of new anticonvulsant drugs, offering insights into how 1-(5-Hydroxy-3-(thiophen-3-yl)pentyl)-3-(o-tolyl)urea could be investigated for similar therapeutic applications (Thakur et al., 2017).
PI3 Kinase Inhibitor Metabolite
Chen et al. (2010) described the stereoselective synthesis of an active metabolite of the potent PI3 kinase inhibitor PKI-179, demonstrating the importance of urea derivatives in the development of kinase inhibitors for cancer therapy. This research might inform studies on the potential cancer therapeutic applications of 1-(5-Hydroxy-3-(thiophen-3-yl)pentyl)-3-(o-tolyl)urea (Chen et al., 2010).
properties
IUPAC Name |
1-(5-hydroxy-3-thiophen-3-ylpentyl)-3-(2-methylphenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O2S/c1-13-4-2-3-5-16(13)19-17(21)18-9-6-14(7-10-20)15-8-11-22-12-15/h2-5,8,11-12,14,20H,6-7,9-10H2,1H3,(H2,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YATWKTFXKHIUJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)NCCC(CCO)C2=CSC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Hydroxy-3-(thiophen-3-yl)pentyl)-3-(o-tolyl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.